Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate, also known as MPMP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas of study. MPMP is a pyrrolidine derivative that has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate involves its interaction with GABA receptors. This compound has been shown to bind to the benzodiazepine site on GABA receptors, which enhances the activity of the receptor. This results in an increase in the inhibitory effects of GABA on neuronal activity in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on GABA receptors, this compound has been shown to modulate the activity of other ion channels, including voltage-gated calcium channels and potassium channels. This may have potential applications in the treatment of cardiovascular diseases and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate in lab experiments is its specificity for GABA receptors. This allows researchers to study the effects of GABA modulation on neuronal activity without the confounding effects of other neurotransmitters. However, one of the limitations of using this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are a number of future directions for further research on Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate. One area of study is in the development of new drugs that target GABA receptors for the treatment of anxiety disorders and epilepsy. Another area of study is in the development of new methods for synthesizing this compound and other pyrrolidine derivatives. Additionally, further research is needed to understand the long-term effects of this compound on neuronal activity and its potential applications in the treatment of other neurological and cardiovascular diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas of study. Its specificity for GABA receptors and its ability to modulate neuronal activity make it a promising candidate for the development of new drugs for the treatment of anxiety disorders and epilepsy. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in other areas of study.
Synthesis Methods
The synthesis of Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate involves a series of reactions that result in the formation of the final product. The starting material for the synthesis is 1-methylpyrazole, which is reacted with ethyl chloroformate to form ethyl (1-methylpyrazol-4-yl)carbamate. This intermediate is then reacted with (S)-(-)-4-(tert-butyl)-2-oxazolidinone to form (S)-(-)-4-(tert-butyl)-2-(1-methylpyrazol-4-yl)oxazolidin-3-one. The final step involves the removal of the tert-butyl group using trifluoroacetic acid to yield this compound.
Scientific Research Applications
Methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate has been studied for its potential applications in various areas of scientific research. One of the main areas of study is in the field of neuroscience, where this compound has been shown to modulate the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity in the brain. This compound has been shown to enhance the activity of GABA receptors, which may have potential therapeutic applications in the treatment of anxiety disorders and epilepsy.
properties
IUPAC Name |
methyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-13-6-7(3-12-13)8-4-11-5-9(8)10(14)15-2/h3,6,8-9,11H,4-5H2,1-2H3/t8-,9+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKJHNRJLGDGZJK-DTWKUNHWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CNCC2C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)[C@@H]2CNC[C@H]2C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.